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A Comparative Study of Binary lonic Liquid Mixtures Containing 1-Methyl-3-
propylimidazolium lodide for Dye-Sensitized Solar Cells

This guide provides a comparative analysis of binary ionic liquid mixtures containing 1-Methyl-
3-propylimidazolium iodide ([C3mim]l), also known as MPII. The focus is on their application
as electrolytes in dye-sensitized solar cells (DSSCs). The following sections present a
summary of key performance data, detailed experimental protocols, and a visualization of the
experimental workflow. This document is intended for researchers, scientists, and professionals
in the fields of materials science and renewable energy.

Comparative Performance of [C3mim]l Binary
Mixtures

The primary motivation for creating binary mixtures with [C3mim]l is to reduce its high viscosity,
which can limit the diffusion of the redox couple (I7/Is7) and thus the overall efficiency of the
DSSC. This section compares the physicochemical properties and photovoltaic performance of
[C3mim]l when mixed with other ionic liquids.

Physicochemical Properties
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The properties of the electrolyte, such as viscosity, conductivity, and density, are critical for the
performance of a DSSC. The following tables summarize the key data from studies on binary
mixtures of [C3mim]l with 1-alkyl-3-methylimidazolium tricyanomethanide (CnmimTCM) and 1-
ethyl-3-methylimidazolium tetrafluoroborate ([EMIM][BF4]).

Table 1: Physicochemical Properties of [C3mim]l - ComimTCM Binary Mixtures

Co-lonic Liquid Viscosity (mPa-s at Conductivity Density (g/lcm? at
(ComimTCM) 25°C) (mS/cm at 25°C) 25°C)
] Lower than pure Higher than pure
CamimTCM ] ]
[C3mim]I [C3mim]I
) Increases with alkyl Decreases with alkyl Decreases with alkyl
CamimTCM
chain length chain length chain length
] Increases with alkyl Decreases with alkyl Decreases with alkyl
CemimTCM ) ) )
chain length chain length chain length
CsmimTCM Highest in the series Lowest in the series Lowest in the series

Data synthesized from a study by Bidikoudi et al.[1]

Table 2: Transport Properties of [C3mim]l - [EMIM][BF4] Binary Mixtures

Mole Fraction of Triiodide Diffusion Specific . ]

. o o Viscosity
[C3mim]I Coefficient Conductivity
Decreasing Increases Increases Decreases
Increasing Decreases Decreases Increases

Data synthesized from a study by Wachter et al.[2]

Photovoltaic Performance in Dye-Sensitized Solar Cells

The ultimate test of these binary mixtures is their performance in a DSSC. The following table
compares the key photovoltaic parameters.
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Table 3: Photovoltaic Performance of DSSCs with [C3mim]l Binary Mixtures

Power L. L
Electrolyte . Short-Circuit Open-Circuit .
. Conversion Fill Factor (FF)
Mixture . Current (Jsc) Voltage (Voc)
Efficiency (n)
[C3mim]I - >5% (1 sun),
CamimTCM >6.5% (0.1 sun)
[C3mim]I - o
) Efficiency
ComimTCM (n >
o enhancement of - - -
4) with silica
. 22%
nanoparticles
[C3mim]l in gel
polymer
4.35% 9.97 mAcm2 0.67V 65.39%
electrolyte (10
wit%)
Hexanoyl
chitosan/PVC-
) 4.55% 10.34 mAcm—2 0.74V -
Nal with 8 wt%
[C3mim]I

Data from studies by Bidikoudi et al.[1], and others[3][4]

Experimental Protocols

This section details the methodologies used to characterize the ionic liquid mixtures and
fabricate the DSSCs.

Synthesis of 1-Methyl-3-propylimidazolium lodide
([C3miml]l)

A general procedure for the synthesis of imidazolium-based ionic liquids involves the
quaternization of an N-substituted imidazole. For [C3mim]l, 1-methylimidazole is reacted with
1-iodopropane.
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e Reaction Setup: In a round-bottom flask, equimolar amounts of 1-methylimidazole and 1-
iodopropane are mixed. The reaction can be carried out neat or in a solvent like acetonitrile.

e Reaction Conditions: The mixture is stirred at a controlled temperature (e.g., 60-80°C) for
several hours to days to ensure complete reaction. Microwave irradiation can also be used to
accelerate the synthesis.

 Purification: After the reaction is complete, the product is washed multiple times with a
solvent in which the reactants are soluble but the ionic liquid is not (e.g., ethyl acetate or
diethyl ether) to remove any unreacted starting materials.

e Drying: The purified ionic liquid is then dried under vacuum at an elevated temperature to
remove any residual solvent and moisture.

Measurement of Physicochemical Properties

 Viscosity: The viscosity of the ionic liquid mixtures is measured using a viscometer, such as
a rotational viscometer or a falling-ball viscometer, at various temperatures.[5][6]

» Conductivity: The ionic conductivity is determined using a conductivity meter with a dip-type
cell. The measurements are typically performed over a range of temperatures.[5][6]

o Density: The density is measured using a pycnometer or a vibrating tube densimeter.[7]

Fabrication and Characterization of Dye-Sensitized Solar
Cells

o Photoanode Preparation: A transparent conducting oxide (TCO) glass (e.g., FTO glass) is
coated with a mesoporous layer of TiO2 nanopatrticles, typically by screen printing or doctor-
blading, and then sintered at high temperatures. The sintered TiOz2 film is then sensitized by
immersing it in a solution of a ruthenium-based dye (e.g., N719).

o Electrolyte Preparation: The binary ionic liquid mixture is prepared by mixing [C3mim]l with
the second ionic liquid at a specific molar ratio. lodine and an additive like 4-tert-butylpyridine
(TBP) are then dissolved in the mixture to form the redox electrolyte.
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o Cell Assembly: The dye-sensitized TiO2 photoanode and a platinum-coated counter
electrode are assembled into a sandwich-type cell with a sealant. The electrolyte is
introduced into the space between the electrodes through a pre-drilled hole in the counter
electrode.

e Photovoltaic Characterization: The performance of the assembled DSSC is evaluated under
simulated solar illumination (e.g., AM 1.5G, 100 mW/cm?) using a solar simulator. The
current-voltage (I-V) characteristics are measured to determine the short-circuit current
density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (n).

o Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the charge
transfer processes and recombination kinetics within the DSSC.[1]

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for the synthesis, characterization, and
evaluation of [C3mim]I-based binary ionic liquid mixtures for application in dye-sensitized solar
cells.
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Caption: Experimental workflow for [C3mim]l binary mixtures in DSSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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